![molecular formula C20H24N2O4 B278229 4-ethoxy-N-[4-(isobutyrylamino)-3-methoxyphenyl]benzamide](/img/structure/B278229.png)
4-ethoxy-N-[4-(isobutyrylamino)-3-methoxyphenyl]benzamide
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Overview
Description
4-ethoxy-N-[4-(isobutyrylamino)-3-methoxyphenyl]benzamide, also known as IBR2, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.
Scientific Research Applications
4-ethoxy-N-[4-(isobutyrylamino)-3-methoxyphenyl]benzamide has been extensively studied for its potential applications in various scientific fields. It has been found to exhibit anti-inflammatory and anti-cancer properties, making it a promising candidate for the development of new drugs. Additionally, this compound has been shown to have neuroprotective effects, making it a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.
Mechanism of Action
The mechanism of action of 4-ethoxy-N-[4-(isobutyrylamino)-3-methoxyphenyl]benzamide involves the inhibition of the enzyme cyclooxygenase-2 (COX-2), which is responsible for the production of prostaglandins. Prostaglandins are involved in the inflammatory response, and their inhibition by this compound results in reduced inflammation. Additionally, this compound has been shown to inhibit the activity of the protein kinase B (Akt) pathway, which is involved in cell survival and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to exhibit anti-inflammatory effects in various animal models of inflammation. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo. Additionally, this compound has been found to have neuroprotective effects, reducing the damage caused by oxidative stress in neurons.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-ethoxy-N-[4-(isobutyrylamino)-3-methoxyphenyl]benzamide is its specificity for COX-2 inhibition, which reduces the risk of side effects associated with non-specific COX inhibitors. However, this compound has a relatively short half-life, which may limit its use in certain experiments.
Future Directions
There are several potential future directions for the study of 4-ethoxy-N-[4-(isobutyrylamino)-3-methoxyphenyl]benzamide. One area of research could focus on the development of new drugs based on the structure of this compound, which could be used to treat a variety of diseases. Additionally, further research could be conducted to investigate the potential neuroprotective effects of this compound in more detail. Finally, studies could be conducted to determine the optimal dosage and administration of this compound for different applications.
Synthesis Methods
The synthesis of 4-ethoxy-N-[4-(isobutyrylamino)-3-methoxyphenyl]benzamide involves the condensation of 4-ethoxy-3-methoxybenzoic acid with isobutyryl chloride in the presence of triethylamine. The resulting product is then reacted with 4-aminophenol in the presence of acetic acid, which yields this compound as the final product.
properties
Molecular Formula |
C20H24N2O4 |
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Molecular Weight |
356.4 g/mol |
IUPAC Name |
4-ethoxy-N-[3-methoxy-4-(2-methylpropanoylamino)phenyl]benzamide |
InChI |
InChI=1S/C20H24N2O4/c1-5-26-16-9-6-14(7-10-16)20(24)21-15-8-11-17(18(12-15)25-4)22-19(23)13(2)3/h6-13H,5H2,1-4H3,(H,21,24)(H,22,23) |
InChI Key |
XSBHBPMIVVCMBO-UHFFFAOYSA-N |
SMILES |
CCOC1=CC=C(C=C1)C(=O)NC2=CC(=C(C=C2)NC(=O)C(C)C)OC |
Canonical SMILES |
CCOC1=CC=C(C=C1)C(=O)NC2=CC(=C(C=C2)NC(=O)C(C)C)OC |
Origin of Product |
United States |
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